![molecular formula C17H19FN2O B5523945 4-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}phenol](/img/structure/B5523945.png)
4-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}phenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}phenol, also known as FPMP, is a chemical compound that has been gaining attention in the field of scientific research due to its potential therapeutic applications. FPMP is a selective and potent agonist of the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress.
Scientific Research Applications
Synthesis and Chemical Properties
Researchers have synthesized various derivatives of 4-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}phenol to explore their chemical properties and potential applications. For example, a study focused on the synthesis and antiallergy activity of 1-(aryloxy)-4-(4-arylpiperazinyl)-2-butanol derivatives, showing that some derivatives possess greater antiallergy activity compared to their parent compounds (Walsh et al., 1990). Another study detailed the synthesis of 4-[Bis(4-fluorophenyl)methyl]piperazin-1-ium picrate, highlighting its crystal structure and intermolecular interactions (Betz et al., 2011).
Biological Activities and Potential Therapeutic Uses
Several studies have investigated the biological activities of these compounds, indicating their potential as therapeutic agents. For instance, the discovery of N-(3-fluorophenyl)-1-[(4-([(3S)-3-methyl-1-piperazinyl]methyl)phenyl)acetyl]-4-piperidinamine as a novel small molecule motilin receptor agonist suggests its utility in gastrointestinal motility disorders (Westaway et al., 2009). Furthermore, the pharmacological evaluation of phenylcarbamic acid derivatives, including those with 4-fluorophenyl groups, has revealed their capacity to affect cardiovascular functions, providing insights into their potential medicinal applications (Kráľová et al., 2018).
Molecular Interactions and Pharmacokinetics
Research has also delved into the molecular interactions and pharmacokinetics of these compounds. A study on the comparative metabolism of flunarizine in rats, dogs, and humans provided insights into species differences in biotransformation, important for drug development (Lavrijsen et al., 1992). Another example is the investigation of aqueous solubilities of fluoroquinolones, demonstrating the impact of molecular structure on solubility and, by extension, bioavailability (Ross & Riley, 1990).
Safety and Hazards
The compound is classified as having acute toxicity (Category 4, Oral), and it can cause skin irritation (Category 2) and eye irritation (Category 2). It may also cause respiratory irritation (Specific target organ toxicity – single exposure, Category 3) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and using only outdoors or in a well-ventilated area .
Properties
IUPAC Name |
4-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19FN2O/c18-15-3-5-16(6-4-15)20-11-9-19(10-12-20)13-14-1-7-17(21)8-2-14/h1-8,21H,9-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSMWQWIOTQMLLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=C(C=C2)O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.